Cas no 2137648-09-8 (1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane
• CAS No: 2137648-09-8
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 6276130
• PubChem ID: 165476515
• Update Time: 2025-05-22

1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane
• EN300-1133063
• 1-[(1-bromo-2-methylpropan-2-yl)oxy]-3,5-dimethylcyclohexane
• 2137648-09-8

• Inchi： 1S/C12H23BrO/c1-9-5-10(2)7-11(6-9)14-12(3,4)8-13/h9-11H,5-8H2,1-4H3
• InChI Key： WKNYMMWAYYNLEN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OC1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane

1-(1-Bromo-2-Methylpropan-2-yl)oxy-3,5-Dimethylcyclohexane: A Comprehensive Overview

The compound 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane (CAS No. 2137648-09-8) is a highly specialized organic molecule with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with two methyl groups at the 3 and 5 positions and a brominated ether group at the 1 position. The brominated ether group is derived from a neopentyl bromide moiety, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of neopentyl bromide derivatives in the development of novel therapeutic agents. The cyclohexane ring in this compound provides a rigid framework that can be further functionalized to enhance its pharmacokinetic properties. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-inflammatory, analgesic, or antiviral activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain viral enzymes, suggesting its potential role in antiviral drug development.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane involves a multi-step process that typically begins with the epoxidation of a cyclohexene derivative followed by ring-opening reactions to introduce the ether functionality. The bromination step is carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing reaction times and improving product quality. These advancements have made this compound more accessible for large-scale production and research purposes.

In terms of applications, this compound has found utility in the synthesis of brominated cyclic ethers, which are essential building blocks in organic chemistry. Its use as an intermediate has been documented in several patent filings, particularly in the context of developing novel agrochemicals and pharmaceuticals. For example, a recent patent application describes its role in the synthesis of a new class of fungicides with enhanced efficacy against plant pathogens.

The physical properties of 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane make it suitable for various analytical techniques. Its high purity and stability under standard storage conditions facilitate its use in chromatographic separations and spectroscopic analyses. Researchers have utilized nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity, ensuring its reliability as a starting material for further chemical transformations.

From an environmental perspective, the handling and disposal of this compound must adhere to established safety protocols to minimize ecological impact. Its low toxicity profile has been confirmed through preliminary toxicity studies, making it safer to handle compared to other halogenated compounds. However, proper waste management practices are still essential to prevent contamination of water sources and soil.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane (CAS No. 2137648-09-8) is a versatile compound with significant potential in modern chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions across multiple disciplines. As ongoing research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow in importance.